Cas no 3893-23-0 (2-Cyclohexyl-2-phenylacetonitrile)

2-Cyclohexyl-2-phenylacetonitrile Properties

Names and Identifiers

• 2-Cyclohexyl-2-phenylacetonitrile
• alpha-Phenylcyclohexaneacetonitrile
• alpha-Cyclohexylphenylacetonitrile
• 2-cyclohexyl-2-phenylacetonitril
• 2-cyclohexyl-2-phenylethanenitrile
• Cyclohexylphenylacetonitrile
• cyclohexyl(phenyl)acetonitrile
• FT-0624234
• EINECS 223-442-8
• MS-0731
• cyclohexyl-phenylacetonitrile
• .alpha.-Cyclohexylphenylacetonitrile
• CS-0206322
• A824334
• NS00046251
• DTXSID801304150
• 3-Amino-2-(4-chlorophenyl)propanesulfonic acid
• Benzeneacetonitrile, .alpha.-cyclohexyl-
• IZSWBXTYTALSOZ-UHFFFAOYSA-N
• alpha -Cyclohexylphenylacetonitrile
• 3893-23-0
• SCHEMBL959762
• alpha-Cyclohexylbenzeneacetonitrile
• MFCD00019362
• NSC506
• AI3-04927
• NSC-506
• Benzeneacetonitrile, alpha-cyclohexyl-
• AKOS005108824
• NSC 506
• DB-049351
• I+/--Cyclohexylbenzeneacetonitrile
• +Expand

• MDL： MFCD00019362
• InChIKey： IZSWBXTYTALSOZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17N/c15-11-14(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1,3-4,7-8,13-14H,2,5-6,9-10H2
• SMILES： C1=CC=C(C=C1)C(C#N)C2CCCCC2
• BRN： 2051115

Computed Properties

• Exact Mass: 199.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.1361
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 3.87408
• PSA: 23.79000
• Refractive Index: 1.5961 (estimate)
• Boiling Point: 137-140°C 3mm
• Melting Point: 49-55 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 137-140°C/3mm
• Color/Form: Light yellow massive solid
• Solubility: Insoluble in water
• Density: 1.0267 (rough estimate)

2-Cyclohexyl-2-phenylacetonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 36/37/38-20/21/22
• Signal Word：warning
• HazardClass：6.1

2-Cyclohexyl-2-phenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%